Cas no 213993-31-8 (Cyclohexanemethanol,2-amino-, (1S,2S)-)

Cyclohexanemethanol,2-amino-, (1S,2S)- structure
213993-31-8 structure
Product Name:Cyclohexanemethanol,2-amino-, (1S,2S)-
CAS No:213993-31-8
MF:C7H15NO
MW:129.200102090836
CID:242787
PubChem ID:10154065
Update Time:2025-09-27

Cyclohexanemethanol,2-amino-, (1S,2S)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanemethanol,2-amino-, (1S,2S)-
    • Cyclohexanemethanol, 2-amino-, (1S,2S)- (9CI)
    • GCWPGEWXYDEQAY-RQJHMYQMSA-N
    • EN300-7253029
    • AT29409
    • SCHEMBL3404629
    • 213993-31-8
    • [(1S,2S)-2-aminocyclohexyl]methanol
    • ((1S,2S)-2-aminocyclohexyl)methanol
    • Inchi: 1S/C7H15NO/c8-7-4-2-1-3-6(7)5-9/h6-7,9H,1-5,8H2/t6-,7+/m1/s1
    • InChI Key: GCWPGEWXYDEQAY-RQJHMYQMSA-N
    • SMILES: OC[C@H]1CCCC[C@@H]1N

Computed Properties

  • Exact Mass: 129.115364102g/mol
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.2Ų

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